Cas no 39590-26-6 (2-chloro-2-(3-phenoxyphenyl)acetonitrile)

2-Chloro-2-(3-phenoxyphenyl)acetonitrile is a specialized organic compound featuring a chloro-substituted acetonitrile group attached to a phenoxyphenyl moiety. This structure imparts reactivity useful in synthetic chemistry, particularly as an intermediate in the preparation of agrochemicals, pharmaceuticals, and fine chemicals. The presence of both chloro and nitrile functional groups enhances its versatility in nucleophilic substitution and condensation reactions. Its aromatic phenoxyphenyl component contributes to stability while enabling further functionalization. The compound is typically handled under controlled conditions due to its reactivity. It is valued for its role in constructing complex molecular frameworks, making it a relevant building block in research and industrial applications.

2-chloro-2-(3-phenoxyphenyl)acetonitrile structure

39590-26-6 structure

Product Name:2-chloro-2-(3-phenoxyphenyl)acetonitrile

CAS No:39590-26-6

MF:C₁₄H₁₀ClNO

MW:243.688302516937

CID:5857034

PubChem ID:12774587

Update Time:2025-05-26

2-chloro-2-(3-phenoxyphenyl)acetonitrile Chemical and Physical Properties

Names and Identifiers

- 2-chloro-2-(3-phenoxyphenyl)acetonitrile
- Benzeneacetonitrile, α-chloro-3-phenoxy-
- alpha-cyano-3-phenoxybenzyl chloride
- JPOICIXTSXEWGP-UHFFFAOYSA-N
- AKOS011223498
- EN300-12976066
- 39590-26-6
- CS-0232968
- SCHEMBL10905926
- Inchi： 1S/C14H10ClNO/c15-14(10-16)11-5-4-8-13(9-11)17-12-6-2-1-3-7-12/h1-9,14H
- InChI Key： JPOICIXTSXEWGP-UHFFFAOYSA-N
- SMILES： O(C1C=CC=CC=1)C1C=CC=C(C(Cl)C#N)C=1

Computed Properties

Exact Mass: 243.0450916g/mol
Monoisotopic Mass: 243.0450916g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 17
Rotatable Bond Count: 3
Complexity: 279
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3.8
Topological Polar Surface Area: 33Å²

Experimental Properties

Density: 1.228±0.06 g/cm3(Predicted)
Boiling Point: 360.5±32.0 °C(Predicted)

2-chloro-2-(3-phenoxyphenyl)acetonitrile Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Enamine	EN300-12976066-1.0g	2-chloro-2-(3-phenoxyphenyl)acetonitrile	39590-26-6	95%	1g	$0.0	2023-06-06
1PlusChem	1P028TYJ-50mg	2-chloro-2-(3-phenoxyphenyl)acetonitrile	39590-26-6	95%	50mg	$452.00	2024-05-03
1PlusChem	1P028TYJ-100mg	2-chloro-2-(3-phenoxyphenyl)acetonitrile	39590-26-6	95%	100mg	$643.00	2024-05-03
1PlusChem	1P028TYJ-250mg	2-chloro-2-(3-phenoxyphenyl)acetonitrile	39590-26-6	95%	250mg	$893.00	2024-05-03
1PlusChem	1P028TYJ-500mg	2-chloro-2-(3-phenoxyphenyl)acetonitrile	39590-26-6	95%	500mg	$1370.00	2024-05-03
1PlusChem	1P028TYJ-1g	2-chloro-2-(3-phenoxyphenyl)acetonitrile	39590-26-6	95%	1g	$1740.00	2024-05-03
1PlusChem	1P028TYJ-2.5g	2-chloro-2-(3-phenoxyphenyl)acetonitrile	39590-26-6	95%	2.5g	$3350.00	2024-05-03
1PlusChem	1P028TYJ-5g	2-chloro-2-(3-phenoxyphenyl)acetonitrile	39590-26-6	95%	5g	$4926.00	2023-12-17
1PlusChem	1P028TYJ-10g	2-chloro-2-(3-phenoxyphenyl)acetonitrile	39590-26-6	95%	10g	$7277.00	2023-12-17
Aaron	AR028U6V-50mg	2-chloro-2-(3-phenoxyphenyl)acetonitrile	39590-26-6	95%	50mg	$459.00	2025-02-17